Cas no 892845-65-7 (N-(4-ethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-(4-ethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 892845-65-7
• MF: C₂₂H₂₅N₃O₃S₂
• MW: 443.582202672958
• CID: 6368233
• PubChem ID: 41235395
• Update Time: 2025-06-08

N-(4-ethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• Benzamide, N-(4-ethyl-2-benzothiazolyl)-4-[(4-methyl-1-piperidinyl)sulfonyl]-
• F1822-0481
• N-(4-ethyl-1,3-benzothiazol-2-yl)-4-[(4-methylpiperidin-1-yl)sulfonyl]benzamide
• N-(4-ethylbenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide
• DTXSID401145295
• AKOS024612000
• N-(4-Ethyl-2-benzothiazolyl)-4-[(4-methyl-1-piperidinyl)sulfonyl]benzamide
• 892845-65-7

• Inchi： 1S/C22H25N3O3S2/c1-3-16-5-4-6-19-20(16)23-22(29-19)24-21(26)17-7-9-18(10-8-17)30(27,28)25-13-11-15(2)12-14-25/h4-10,15H,3,11-14H2,1-2H3,(H,23,24,26)
• InChI Key： XWWHIGOTONJNQG-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(CC)C=CC=C2S1)(=O)C1=CC=C(S(N2CCC(C)CC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 443.13373402g/mol
• Monoisotopic Mass: 443.13373402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• pka: 8.48±0.70(Predicted)

Additional information on N-(4-ethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide

Introduction to N-(4-ethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide (CAS No. 892845-65-7)

N-(4-ethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 892845-65-7, represents a novel class of molecules with potential therapeutic applications. The structure of this compound incorporates several key pharmacophoric elements, including a benzothiazole moiety and a piperidine ring, which are well-documented for their biological activity and interaction with various biological targets.

The benzothiazole ring system is a prominent feature in medicinal chemistry, known for its broad spectrum of biological activities. It has been extensively studied for its role in modulating enzyme activity, receptor binding, and other pharmacological interactions. In particular, the 4-ethyl substitution on the benzothiazole ring in N-(4-ethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide is strategically positioned to influence the electronic properties of the molecule, thereby enhancing its binding affinity to biological targets.

The presence of the sulfonylbenzamide group further contributes to the pharmacological profile of this compound. Sulfonylbenzamides are known for their ability to interact with proteins and enzymes, often serving as inhibitors or modulators. The specific arrangement of atoms in this group can fine-tune the compound's solubility, bioavailability, and metabolic stability, making it an attractive candidate for drug development.

The 4-methylpiperidine moiety is another critical component of N-(4-ethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide. Piperidine derivatives are widely recognized for their role in enhancing pharmacokinetic properties such as oral bioavailability and metabolic stability. The methyl substitution on the piperidine ring adds an additional layer of complexity to the molecule's interactions with biological systems, potentially influencing both its efficacy and safety profile.

Recent research in the field of medicinal chemistry has highlighted the importance of structure-based drug design. Computational modeling and high-throughput screening have been instrumental in identifying novel compounds with desirable pharmacological properties. N-(4-ethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide has been subjected to rigorous computational analysis to predict its binding interactions with various biological targets. These studies have provided valuable insights into its potential mechanisms of action and have guided further optimization efforts.

In vitro studies have demonstrated that N-(4-ethyl-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-ylsulfonylbenzamide exhibits promising activity against several key targets relevant to therapeutic intervention. For instance, preliminary data suggest that this compound may interact with enzymes involved in inflammation and pain signaling pathways. The benzothiazole moiety is particularly noteworthy for its ability to modulate these pathways by interacting with specific amino acid residues in target proteins.

Additionally, the sulfonylbenzamide group has been shown to influence the compound's interaction with receptors involved in neurotransmission. This has opened up possibilities for exploring its potential as a therapeutic agent in neurological disorders. The combination of these pharmacophoric elements makes N-(4-ethyl-1,3-benzothiazol -2 -yl)-4-(4-methylpiperidin -1 -yl)sulfonylbenzamide a versatile scaffold for further drug development.

The synthesis of this compound represents a significant achievement in organic chemistry. Advanced synthetic methodologies have been employed to construct the complex framework of N-(4 - ethyl - 1 , 3 - benzothiazol - 2 - yl) - 4 - ( 4 - methyl piperidin - 1 - ylsulfonyl) benzamide while maintaining high regioselectivity and yield. These synthetic strategies have not only facilitated the production of this compound but also provided valuable insights into developing similar molecules with enhanced properties.

The pharmacokinetic profile of N-(4 - ethyl - 1 , 3 - benzothiazol - 2 - yl) - 4 -( 4 - methyl piperidin - 1 ylsulfonyl) benzamide is another area of active investigation. Studies have focused on evaluating its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for understanding how the compound behaves within the body and for predicting its overall efficacy and safety profile.

One particularly intriguing aspect of N-(4 ethyl - 1 , 3 benzothiazol - 2 yl) -( 44 methyl piperidin ) sulfonylbenzamide is its potential role as a prodrug or precursor for more active metabolites. The structural features of this compound allow it to be converted into more potent derivatives through enzymatic or chemical processes within the body. This prodrug strategy has been successfully employed in various therapeutic areas and holds promise for enhancing the therapeutic index of future drugs.

The regulatory landscape for new drug development also plays a critical role in shaping research priorities around compounds like N(44 ethyl13 benzothazol22 yl)44(44 methyl piperidine11 ylsulfonyl) benzamide . Compliance with stringent guidelines ensures that new drugs are safe and effective before they reach clinical use . Ongoing studies aim to gather comprehensive data on this compound's safety profile , which will be essential for regulatory submissions and market approval .

In conclusion , N(44 ethyl13 benzothazol22 yl)44(44 methyl piperidine11 ylsulfonyl) benzamide represents a significant advancement in pharmaceutical research . Its unique structure , characterized by key pharmacophoric elements such as the benzothiazole moiety , sulfonylbenzamide group , and methylated piperidine ring , positions it as a promising candidate for further therapeutic development . Continued research into its mechanisms of action , pharmacokinetic properties , and synthetic pathways will be crucial in unlocking its full potential as a therapeutic agent .